Cas no 66744-01-2 ( )

  structure
  structure
Product Name: 
CAS No:66744-01-2
MF:C11H8Cl2N2
MW:239.100620269775
CID:868976
PubChem ID:17606438
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(4-chlorophenyl)-6-methylpyrimidine
    • DTXSID30589792
    • AKOS000284116
    • 66744-01-2
    •  
    • Inchi: 1S/C11H8Cl2N2/c1-7-6-10(13)15-11(14-7)8-2-4-9(12)5-3-8/h2-6H,1H3
    • InChI Key: CYDPRYLZGJOXLS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1N=C(C=C(C)N=1)Cl

Computed Properties

  • Exact Mass: 238.006
  • Monoisotopic Mass: 238.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • XLogP3: 3.9
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